Cas no 6311-23-5 (2-(4-methylbenzenesulfonamido)benzoic acid)

2-(4-methylbenzenesulfonamido)benzoic acid structure
6311-23-5 structure
Product Name:2-(4-methylbenzenesulfonamido)benzoic acid
CAS No:6311-23-5
MF:C14H13NO4S
MW:291.32232260704
MDL:MFCD00045803
CID:1078521
PubChem ID:22763
Update Time:2025-04-20

2-(4-methylbenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(4-Methylphenyl)sulfonyl]amino}benzoic acid
    • 2-(P-TOLYLSULFONYLAMINO)-BENZOIC ACID
    • 2-(tosylamino)benzoic acid
    • 2-[(4-methylphenyl)sulfonylamino]benzoic acid
    • 2-(((4-Methylphenyl)sulfonyl)amino)benzoic acid
    • 2-(4-methylphenylsulfonamido)benzoic acid
    • 2-(4-methylphenylsulfonylamino)benzoic
    • 2-(4-methyl-phenylsulphonylamino)-benzoic acid
    • 2-(toluene-4-sulfonylamino)benzoic acid
    • BENZOIC ACID, 2-(((4-METHYLPHENYL)SULFONYL)AMINO)-
    • BRN 2221158
    • F0777-0818
    • N-(p-methyl-benzenesulfonyl)-anthranylic acid
    • N-p-toluenesulfonylanthranilic acid
    • NSC43530
    • 2-(Toluene-4-sulfonylamino)-benzoic acid
    • 2-(4-methylbenzenesulfonamido)benzoic acid
    • NSC-43530
    • Z45511840
    • EN300-77504
    • SR-01000492946-1
    • SB38027
    • CBMicro_012437
    • G29733
    • N-tosylanthranilic acid
    • CS-0261182
    • A834219
    • Benzoic acid, 2-[[(4-methylphenyl)sulfonyl]amino]-
    • CHEMBL34534
    • N-tosyl anthranilic acid
    • AKOS000129599
    • BIM-0012332.P001
    • CB15638
    • BDBM50016552
    • n-4-methylphenylsulfonylanthranilic acid
    • 2-((4-methylphenyl)sulfonamido)benzoic acid
    • tosylanthranilic acid
    • 2-(4-methylphenylsulfonamido)benzoicacid
    • DA-27567
    • MFCD00045803
    • 3-14-00-00950 (Beilstein Handbook Reference)
    • LS-10533
    • NSC 43530
    • 2-[(4-methylbenzene)sulfonamido]benzoic acid
    • SMSF0004156
    • Cambridge id 5180213
    • 6311-23-5
    • DTXSID80212447
    • AKOS AU36-M212
    • ALBB-029630
    • SR-01000492946
    • SCHEMBL1688339
    • STK020169
    • MDL: MFCD00045803
    • Inchi: 1S/C14H13NO4S/c1-10-6-8-11(9-7-10)20(18,19)15-13-5-3-2-4-12(13)14(16)17/h2-9,15H,1H3,(H,16,17)
    • InChI Key: ADALGBTXGIISDM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 291.05659
  • Monoisotopic Mass: 291.056529
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.8
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 231-233 °CEnamineEN300-77504
  • Boiling Point: 483.6±55.0 °C at 760 mmHg
  • Flash Point: 246.3±31.5 °C
  • Refractive Index: 1.641
  • PSA: 83.47
  • LogP: 3.64780
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(4-methylbenzenesulfonamido)benzoic acid Pricemore >>

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